2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate

• IUPAC Name: [2-[(E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H17ClFNO4/c21-15-4-1-14(2-5-15)3-7-18(24)17-13-16(22)6-8-19(17)27-20(25)23-9-11-26-12-10-23/h1-8,13H,9-12H2/b7-3+
• InChI Key: AKTIAMLUVFYJTC-XVNBXDOJSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClFNO4
• Molecular Weight: 389.8 g/mol

Description

2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate is a chemical compound with potential therapeutic applications. This compound is known for its ability to interact with specific receptors in the body, leading to a range of physiological effects. In

Scientific Research Applications

Synthesis and Structural Analysis

• Aryl Alkyl Ketones in Synthesis : Aryl alkyl ketones, similar in structural complexity to the compound , have been utilized in one-pot Gewald synthesis of 2-aminothiophenes, demonstrating the utility of such compounds in synthesizing heterocyclic compounds with potential applications in materials science and pharmacology (Tormyshev et al., 2006).

• Molecular Structure Analysis : Studies involving molecular structure analysis, such as FT-IR, first-order hyperpolarizability, NBO analysis, HOMO and LUMO, MEP analysis, are crucial for understanding the electronic properties and reactivity of complex organic compounds. Such analyses can predict the compound's behavior in various conditions and its interaction with other molecules (Najiya et al., 2014).

Potential Applications

• Antipathogenic Activity : Related research on thiourea derivatives has demonstrated significant antipathogenic activity, especially against strains capable of forming biofilms. This suggests potential applications of complex organic compounds in developing antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

• Synthesis of Adducts : The study of reactions involving morpholinosulfur trifluoride (MOST) to synthesize adducts highlights the synthetic versatility of compounds containing morpholine groups. Such research can lead to the development of new materials or chemical intermediates with unique properties (Guzyr et al., 2013).

• Biological Activity Screening : Compounds with structural similarities have been synthesized and screened for various biological activities, including antibacterial, antioxidant, and antitumor effects. This underscores the potential of such compounds in therapeutic applications, subject to further research (S.V et al., 2019).